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Compound of Interest

Compound Name: 3-Methoxybenzyl bromide

Cat. No.: B123926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling

precautions for 3-(Bromomethyl)anisole (also known as 3-Methoxybenzyl bromide).

Adherence to these guidelines is critical to ensure a safe laboratory environment and minimize

the risk of exposure-related incidents. This document is intended for professionals in research,

development, and manufacturing who may handle this chemical.

Chemical Identification and Properties
Proper identification is the first step in ensuring chemical safety. 3-(Bromomethyl)anisole is a

benzyl bromide derivative.[1]

Identifier Value

Chemical Name 3-(Bromomethyl)anisole

Synonyms
3-Methoxybenzyl bromide, 1-(Bromomethyl)-3-

methoxybenzene

CAS Number 874-98-6

Molecular Formula C₈H₉BrO

Molecular Weight 201.06 g/mol [2]
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Quantitative physical and chemical properties are crucial for risk assessment and the design of

safe experimental setups.

Property Value Source

Appearance Liquid

Boiling Point 152 °C (lit.) [1]

Density 1.436 g/mL at 25 °C (lit.)

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.575 (lit.)

Hazard Identification and Classification
3-(Bromomethyl)anisole is classified as a hazardous substance and requires careful handling.

[3] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides a standardized framework for communicating its hazards.

GHS Classification:

Hazard Class Category GHS Code

Skin Corrosion/Irritation 1B H314

Serious Eye Damage/Eye

Irritation
1 H318

GHS Pictograms and Signal Word:

Pictogram: GHS05 (Corrosion)

Signal Word: Danger[3]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[2][3]
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H318: Causes serious eye damage.[2]

Exposure Controls and Personal Protective
Equipment (PPE)
To minimize exposure, a combination of engineering controls and personal protective

equipment is mandatory.

Control Measure Specification

Engineering Controls

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[4]

An eyewash station and safety shower must be

readily accessible.

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[3]

Skin Protection

Wear chemically resistant gloves (e.g., nitrile,

neoprene).[3] A lab coat or other protective

clothing is required to prevent skin contact.[3]

Respiratory Protection

If working outside a fume hood or if vapors are

generated, use a NIOSH-approved respirator

with an appropriate cartridge (e.g., type ABEK

(EN14387)).

Safe Handling and Storage Protocols
Proper handling and storage are paramount to preventing accidents and maintaining the

chemical's integrity.

Handling:

Avoid all personal contact, including inhalation of vapors.[5]

Do not eat, drink, or smoke in areas where the chemical is handled.[5]
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Keep containers tightly sealed when not in use.[5]

Use spark-proof tools and take measures to prevent electrostatic discharge.[6]

Storage:

Store in a cool, dry, and well-ventilated area.[5]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[7]

Store in a locked and secure area.[8]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[6][8]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower. Seek

immediate medical attention.[8]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Seek immediate

medical attention.[6][8]

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.[8]

Accidental Release Measures
In case of a spill, follow these procedures to mitigate the hazard.
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Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a suitable

container for disposal.[5]

Large Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Prevent it from

entering drains or waterways.[5]

Experimental Workflows
Standard Operating Procedure for Handling 3-
(Bromomethyl)anisole
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Standard Operating Procedure for Handling

Preparation

Don Personal Protective Equipment (PPE)
- Chemical Goggles & Face Shield

- Chemically Resistant Gloves
- Lab Coat

Handling in Fume Hood

Weighing and Transfer

Reaction Setup

Decontamination and Cleanup

Waste Disposal

Secure Storage

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-(Bromomethyl)anisole.
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Emergency Response Protocol for Spills
Emergency Spill Response

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain Spill with Absorbent Material

Collect and Place in Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Emergency response workflow for a 3-(Bromomethyl)anisole spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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